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Introduction

Lipopolysaccharide-responsive beige-like anchor (LRBA) protein is an intracellular protein
crucial for regulating immune responses and vesicular trafficking.[1][2] LRBA deficiency is a
primary immunodeficiency characterized by a broad range of clinical manifestations, including
autoimmunity, recurrent infections, and inflammatory bowel disease.[1] Flow cytometry offers a
rapid and sensitive method for the detection and quantification of LRBA protein expression in
peripheral blood mononuclear cells (PBMCs), aiding in the screening and diagnosis of LRBA
deficiency.[1] This application note provides a detailed protocol for the analysis of LRBA-
positive cells using intracellular flow cytometry.

Principle

The detection of intracellular LRBA by flow cytometry involves the fixation and permeabilization
of cells to allow for the entry of fluorochrome-conjugated antibodies specific to the LRBA
protein.[3][4] Following staining, the cells are analyzed on a flow cytometer to quantify the
percentage of LRBA-positive cells and the mean fluorescence intensity (MFI), which
corresponds to the level of LRBA expression.[1]
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Experimental Protocols
Preparation of Single-Cell Suspension from Whole
Blood

This protocol outlines the isolation of Peripheral Blood Mononuclear Cells (PBMCs) from whole
blood, a common starting material for this analysis.

Materials:

Whole blood collected in EDTA or heparin tubes[5]

Phosphate-buffered saline (PBS), pH 7.4[6]

Ficoll-Paque PLUS

Centrifuge
Procedure:
¢ Dilute the whole blood 1:1 with PBS.

o Carefully layer the diluted blood over an equal volume of Ficoll-Paque PLUS in a conical
centrifuge tube, avoiding mixing of the layers.

o Centrifuge at 400 x g for 30-40 minutes at room temperature with the brake off.

 After centrifugation, carefully aspirate the upper layer (plasma and platelets) without
disturbing the mononuclear cell layer at the interface.

o Collect the mononuclear cell layer (the "buffy coat") and transfer it to a new centrifuge tube.

e Wash the isolated PBMCs by adding 10 mL of PBS and centrifuging at 300-400 x g for 10
minutes at 4°C.[6] Discard the supernatant.

o Repeat the wash step twice.
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Resuspend the cell pellet in an appropriate buffer for cell counting and viability assessment
(e.g., using trypan blue).

Adjust the cell concentration to 1 x 10”6 cells/mL in cell staining buffer.[4]

Intracellular Staining Protocol for LRBA

This protocol describes the fixation, permeabilization, and staining of PBMCs for intracellular
LRBA detection.

Materials:

Prepared single-cell suspension (1 x 1076 cells per sample)[4]

Cell Staining Buffer: PBS with 0.5% BSA and 0.05% Sodium Azide.[6]
Fixation Buffer: 1% paraformaldehyde in PBS.[4]

Permeabilization Buffer: 0.1% Saponin in Cell Staining Buffer.[4]
Anti-LRBA antibody, fluorochrome-conjugated.

Isotype control antibody, fluorochrome-conjugated.

FACS tubes.

Procedure:

Cell Surface Staining (Optional): If cell surface markers are being analyzed in conjunction
with LRBA, perform surface staining prior to fixation and permeabilization as the fixation
process may alter surface epitopes.[3] a. Add conjugated primary antibodies for surface
markers to the cell suspension.[5] b. Incubate for 20-30 minutes at 4°C in the dark. c. Wash
the cells twice with 2 mL of cold Cell Staining Buffer by centrifuging at 300-400 x g for 5
minutes and decanting the supernatant.[6]

Fixation: a. Resuspend the cell pellet in 1 mL of Fixation Buffer per 1 x 1076 cells.[4] b.
Incubate for 15 minutes at room temperature.[4] c. Wash the cells by adding 2 mL of Cell
Staining Buffer and centrifuging at 400 x g for 5 minutes. Discard the supernatant.
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» Permeabilization: a. Resuspend the fixed cells in 2 mL of Permeabilization Buffer.[4] b.
Centrifuge at 400 x g for 5 minutes at room temperature and discard the supernatant.[4]

« Intracellular Staining: a. Resuspend the permeabilized cell pellet in the primary anti-LRBA
antibody (or isotype control) diluted to the optimal concentration in Permeabilization Buffer. b.
Incubate for 30 minutes at room temperature in the dark. c. Wash the cells twice with 2 mL of
Permeabilization Buffer, centrifuging at 350 x g for 5 minutes after each wash.[4]

o Final Resuspension: a. Resuspend the cell pellet in 200-500 pL of Cell Staining Buffer for
analysis on the flow cytometer.[4][6]

Data Presentation

Quantitative data from the flow cytometry analysis should be summarized for clear comparison.

Table 1: Flow Cytometry Analysis of LRBA Expression in Patient Samples

Mean .
MFI Ratio
% LRBA Fluorescence .
Sample ID Cell Type . . (Stimulated vs.
Positive Cells Intensity (MFI) .
Unstimulated)
of LRBA
Healthy Donor 1 PBMCs 95.2 5432 2.8
Patient 1 PBMCs 5.3 256 1.2
Patient 2 PBMCs 45.8 1578 1.5
Patient 3
PBMCs 94.8 5210 2.6[1]
(Normal)
Patient 4
PBMCs 30.1 980 1.4[1]
(Reduced)
Patient 5
PBMCs 2.1 150 1.1[1]
(Absent)

Note: The MFI ratio of stimulated versus unstimulated PBMCs can be a key diagnostic
parameter.[1] Phytohaemagglutinin (PHA) can be used to stimulate PBMCs to upregulate
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LRBA expression.[1]

Visualizations
Experimental Workflow
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Caption: Workflow for LRBA intracellular flow cytometry.
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Caption: LRBA's role in CTLA-4 trafficking.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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